Cas no 1682-04-8 (1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene)

1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene structure
1682-04-8 structure
Product Name:1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene
CAS No:1682-04-8
MF:C7H3BrF4O
MW:258.995735406876
MDL:MFCD22054944
CID:1057760
PubChem ID:12661655
Update Time:2025-04-20

1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2,3,5,6-tetrafluoroanisole
    • 1-bromo-2,3,5,6-tetrafluoro-4-methoxybenzene
    • AK156923
    • FCH1584307
    • AX8291146
    • 1-Methoxy-2,3,5,6-tetrafluoro-4-bromobenzene
    • Benzene, 1-bromo-2,3,5,6-tetrafluoro-4-methoxy-
    • AS-67282
    • AKOS024261964
    • CS-0061894
    • 1682-04-8
    • BAA68204
    • MFCD22054944
    • DB-340096
    • SCHEMBL2922201
    • 1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene
    • MDL: MFCD22054944
    • Inchi: 1S/C7H3BrF4O/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h1H3
    • InChI Key: NLWGEYNHXVCHOS-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=C(C(=C1F)F)OC)F)F

Computed Properties

  • Exact Mass: 257.93029
  • Monoisotopic Mass: 257.93034g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3

Experimental Properties

  • PSA: 9.23

1-Bromo-2,3,5,6-tetrafluoro-4-methoxybenzene Pricemore >>

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abcr
AB456984-250 mg
4-Bromo-2,3,5,6-tetrafluoroanisole, 95%; .
1682-04-8 95%
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€90.80 2023-04-22
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